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Compound of Interest

Compound Name: Methyl 3,5-dichlorobenzoate

Cat. No.: B165664

Researchers and scientists working with Methyl 3,5-dichlorobenzoate must adhere to
stringent safety protocols to mitigate potential hazards. This guide provides essential,
immediate safety and logistical information, including detailed operational and disposal plans,
to ensure the safe handling of this compound in a laboratory setting.

Immediate Safety and Personal Protective
Equipment (PPE)

Methyl 3,5-dichlorobenzoate is classified as toxic if swallowed and may cause skin, eye, and
respiratory irritation.[1][2][3] Some data also suggests it may be suspected of damaging fertility
or the unborn child and is harmful to aquatic life. Therefore, a comprehensive PPE strategy is
crucial.

Eye and Face Protection:

e Minimum Requirement: Chemical safety goggles that meet ANSI Z87.1 standards are
mandatory.[4]

o Splash Hazard: A face shield worn over safety goggles is required when there is a risk of
splashing, such as during bulk transfers or reactions.[4]

Skin Protection:
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e Gloves: Due to the lack of specific breakthrough time data for Methyl 3,5-dichlorobenzoate,

it is recommended to use double gloving with a robust outer glove. While disposable nitrile

gloves offer protection for incidental contact, they should be changed immediately upon

contamination.[4] For more extended handling, heavy-duty gloves are advisable.[4]

o Lab Coat: A flame-resistant lab coat should be worn and kept buttoned to protect from

splashes and contamination.

o Footwear: Closed-toe and closed-heel shoes are mandatory in the laboratory.

Respiratory Protection:

 In the absence of established occupational exposure limits, engineering controls such as a

chemical fume hood are the primary means of protection.[1] If engineering controls are not

sufficient to maintain airborne levels to an acceptable level, a NIOSH-approved respirator

with an organic vapor (OV) cartridge is recommended.[4][5] For situations where particulates

may be generated, a P100 filter should be added.

Quantitative Data Summary

Parameter Value

Source

H301 (Toxic if swallowed),

H315 (Causes skin irritation),
GHS Hazard Statements H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2](3]

Molecular Formula CsHsCl202

[3]

Molecular Weight 205.04 g/mol

Colorless to pale yellow liquid
Appearance )
or solid

[3]

Occupational Exposure Limits Not established

[1]

Operational Plan for Safe Handling
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A systematic approach to handling Methyl 3,5-dichlorobenzoate from receipt to disposal is
critical for laboratory safety.

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[1]

The storage area should be secure and accessible only to authorized personnel.[1]

Keep the container tightly closed when not in use.

. General Handling and Use:

All handling of Methyl 3,5-dichlorobenzoate should be conducted in a properly functioning
chemical fume hood.

Avoid inhalation of vapors and contact with skin and eyes.

Do not eat, drink, or smoke in the area where the chemical is handled.[1]

Wash hands thoroughly with soap and water after handling.[1]

. Spill Management:

In case of a spill, evacuate the immediate area.

For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or
earth.[1] Place the absorbed material into a sealed container for disposal.

For large spills, prevent the material from entering drains or waterways. Dike the spill and
absorb as with a small spill.[1]

Ensure adequate ventilation during cleanup.

All personnel involved in the cleanup must wear the appropriate PPE as outlined above.
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Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill of Methyl 3,5-dichlorobenzoate.

Disposal Plan

Proper disposal of Methyl 3,5-dichlorobenzoate and any contaminated materials is essential
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste containing Methyl 3,5-dichlorobenzoate, including contaminated PPE and
absorbent materials, in a designated and clearly labeled hazardous waste container.

e Do not mix this waste with other waste streams.

2. Waste Storage:

o Store the hazardous waste container in a designated satellite accumulation area.
o Keep the container closed except when adding waste.

3. Waste Disposal:

» Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office.

o All waste must be disposed of in accordance with local, state, and federal regulations.[1]
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Emergency First Aid Procedures

In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
] difficult, provide oxygen. If breathing has
Inhalation _ o o
stopped, give artificial respiration. Seek

immediate medical attention.[6][7]

Immediately flush the skin with plenty of soap
) and water for at least 15 minutes while removing
Skin Contact . .
contaminated clothing and shoes.[6][7] Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[8] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.[7] If the person is
) conscious and alert, rinse their mouth with water
Ingestion ] )
and give them 2-4 cupfuls of milk or water.[7]

Seek immediate medical attention.

By adhering to these safety protocols and operational plans, researchers can minimize the
risks associated with handling Methyl 3,5-dichlorobenzoate and maintain a safe laboratory
environment. Always consult your institution's specific safety guidelines and the most recent
Safety Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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